Cas no 2137559-38-5 (3-(2-Chloro-4-methylphenyl)-5-(chloromethyl)pyridine)

• Product Name: 3-(2-Chloro-4-methylphenyl)-5-(chloromethyl)pyridine
• CAS No: 2137559-38-5
• MF: C₁₃H₁₁Cl₂N
• MW: 252.139141321182
• CID: 6247420
• PubChem ID: 165793334
• Update Time: 2025-07-25

3-(2-Chloro-4-methylphenyl)-5-(chloromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2137559-38-5
• EN300-715940
• 3-(2-chloro-4-methylphenyl)-5-(chloromethyl)pyridine
• 3-(2-Chloro-4-methylphenyl)-5-(chloromethyl)pyridine

• Inchi： 1S/C13H11Cl2N/c1-9-2-3-12(13(15)4-9)11-5-10(6-14)7-16-8-11/h2-5,7-8H,6H2,1H3
• InChI Key： PUPKFYJNCDOYNQ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C)C=CC=1C1C=NC=C(CCl)C=1

Computed Properties

• Exact Mass: 251.0268547g/mol
• Monoisotopic Mass: 251.0268547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 12.9Ų

Additional information on 3-(2-Chloro-4-methylphenyl)-5-(chloromethyl)pyridine

Introduction to 3-(2-Chloro-4-methylphenyl)-5-(chloromethyl)pyridine (CAS No. 2137559-38-5)

3-(2-Chloro-4-methylphenyl)-5-(chloromethyl)pyridine, identified by its CAS number 2137559-38-5, is a significant compound in the field of chemical and pharmaceutical research. This compound belongs to the class of pyridine derivatives, which have garnered considerable attention due to their diverse biological activities and potential applications in drug development.

The structural features of 3-(2-Chloro-4-methylphenyl)-5-(chloromethyl)pyridine make it a versatile intermediate in organic synthesis. The presence of both chloro and chloromethyl substituents on the aromatic ring and pyridine core, respectively, provides multiple sites for further functionalization. This flexibility is highly valued in medicinal chemistry, where precise molecular modifications can lead to the discovery of novel therapeutic agents.

In recent years, there has been a growing interest in developing small molecule inhibitors targeting various disease pathways. Pyridine derivatives, in particular, have shown promise as scaffolds for such inhibitors due to their ability to interact with biological targets through hydrogen bonding and hydrophobic interactions. The compound 3-(2-Chloro-4-methylphenyl)-5-(chloromethyl)pyridine is no exception and has been explored in several research studies for its potential pharmacological properties.

One of the most compelling aspects of this compound is its potential as a precursor for the synthesis of more complex molecules. The chloromethyl group, for instance, can be readily transformed into other functional groups such as alcohols or amines through nucleophilic addition reactions. This reactivity makes it an attractive building block for constructing pharmacophores that are essential for drug design.

Recent advancements in synthetic chemistry have enabled more efficient and scalable methods for producing 3-(2-Chloro-4-methylphenyl)-5-(chloromethyl)pyridine. These improvements have not only reduced the cost of obtaining the compound but also enhanced its accessibility for researchers worldwide. As a result, more studies are being conducted to explore its applications in various fields, including oncology, inflammation, and neurodegenerative diseases.

The biological activity of 3-(2-Chloro-4-methylphenyl)-5-(chloromethyl)pyridine has been studied extensively in recent years. Initial investigations have revealed that it exhibits inhibitory effects on certain enzymes and receptors involved in disease pathways. For example, studies suggest that this compound may interfere with the activity of kinases, which are often overexpressed in cancer cells. By inhibiting these kinases, the compound could potentially disrupt signaling pathways that promote tumor growth and progression.

In addition to its kinase inhibition properties, 3-(2-Chloro-4-methylphenyl)-5-(chloromethyl)pyridine has also shown promise as an anti-inflammatory agent. Chronic inflammation is a hallmark of many diseases, including rheumatoid arthritis and atherosclerosis. By modulating inflammatory pathways, this compound may help alleviate symptoms associated with these conditions. Further research is needed to fully understand its mechanisms of action and optimize its therapeutic potential.

The synthesis of 3-(2-Chloro-4-methylphenyl)-5-(chloromethyl)pyridine involves several key steps that highlight the importance of careful reaction optimization. The chlorination process must be carefully controlled to ensure high yields and minimal side products. Additionally, the introduction of the chloromethyl group requires precise conditions to avoid unwanted byproducts. These challenges underscore the need for advanced synthetic techniques and expertise in handling reactive intermediates.

Recent developments in computational chemistry have also contributed to the study of this compound. Molecular modeling techniques allow researchers to predict the binding modes of 3-(2-Chloro-4-methylphenyl)-5-(chloromethyl)pyridine with biological targets before conducting experimental studies. This approach can save time and resources by identifying promising candidates for further investigation.

The future prospects for 3-(2-Chloro-4-methylphenyl)-5-(chloromethyl)pyridine are bright, with ongoing research aimed at expanding its applications and improving its efficacy. Collaborative efforts between synthetic chemists and biologists are essential for translating laboratory findings into clinical applications. By leveraging interdisciplinary approaches, scientists can accelerate the discovery and development of new therapeutic agents based on this promising compound.